2-chloro-N-(5-iodo-6-methylpyridin-2-yl)pyridine-3-carboxamide

• Molecular Formula: C12H9ClIN3O
• Molecular Weight: 373.57 g/mol
• IUPAC Name: 2-chloro-N-(5-iodo-6-methylpyridin-2-yl)pyridine-3-carboxamide
• InChI: InChI=1S/C12H9ClIN3O/c1-7-9(14)4-5-10(16-7)17-12(18)8-3-2-6-15-11(8)13/h2-6H,1H3,(H,16,17,18)
• InChI Key: PJMFXPLYJZVHTJ-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=N1)NC(=O)C2=C(N=CC=C2)Cl)I

Description

2-chloro-N-(5-iodo-6-methylpyridin-2-yl)pyridine-3-carboxamide, also known as CIP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicinal chemistry.

Mechanism of Action

The mechanism of action of 2-chloro-N-(5-iodo-6-methylpyridin-2-yl)pyridine-3-carboxamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes that are involved in the regulation of cell growth and division. Specifically, 2-chloro-N-(5-iodo-6-methylpyridin-2-yl)pyridine-3-carboxamide has been shown to inhibit the activity of cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle.
Biochemical and Physiological Effects:
2-chloro-N-(5-iodo-6-methylpyridin-2-yl)pyridine-3-carboxamide has been found to have a number of biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, and the inhibition of angiogenesis, or the formation of new blood vessels. Additionally, 2-chloro-N-(5-iodo-6-methylpyridin-2-yl)pyridine-3-carboxamide has been shown to have anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-chloro-N-(5-iodo-6-methylpyridin-2-yl)pyridine-3-carboxamide for lab experiments is its potent antitumor activity, which makes it a promising candidate for the development of new cancer therapies. However, 2-chloro-N-(5-iodo-6-methylpyridin-2-yl)pyridine-3-carboxamide also has some limitations, including its relatively low solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several potential future directions for research on 2-chloro-N-(5-iodo-6-methylpyridin-2-yl)pyridine-3-carboxamide, including the development of new synthetic methods for the production of 2-chloro-N-(5-iodo-6-methylpyridin-2-yl)pyridine-3-carboxamide and its analogs, the investigation of its potential applications in other areas of medicinal chemistry, such as the treatment of inflammatory diseases, and the exploration of its mechanism of action at the molecular level. Additionally, further studies are needed to evaluate the safety and efficacy of 2-chloro-N-(5-iodo-6-methylpyridin-2-yl)pyridine-3-carboxamide in preclinical and clinical trials.

Synthesis Methods

2-chloro-N-(5-iodo-6-methylpyridin-2-yl)pyridine-3-carboxamide can be synthesized through a multi-step process that involves the reaction of 2-chloro-3-(trifluoromethyl)pyridine with 5-iodo-6-methyl-2-pyridinecarboxylic acid, followed by the addition of thionyl chloride and ammonia. The resulting product is then purified through recrystallization to obtain 2-chloro-N-(5-iodo-6-methylpyridin-2-yl)pyridine-3-carboxamide in its pure form.

Scientific Research Applications

2-chloro-N-(5-iodo-6-methylpyridin-2-yl)pyridine-3-carboxamide has been extensively studied for its potential applications in medicinal chemistry, particularly in the treatment of cancer. It has been shown to have potent antitumor activity against a variety of cancer cell lines, including breast, lung, and colon cancer. Additionally, 2-chloro-N-(5-iodo-6-methylpyridin-2-yl)pyridine-3-carboxamide has been found to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death.